Cas no 5447-69-8 ( )

• Product Name: &nbsp
• CAS No: 5447-69-8
• MF: C₁₈H₂₆O₄
• MW: 306.396646022797
• CID: 941483
• PubChem ID: 226750
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(1-phenylpentyl)propanedioate
• (1-phenyl-pentyl)-malonic acid diethyl ester
• (1-Phenyl-pentyl)-malonsaeure-diaethylester
• AC1L5EZO
• AC1Q63SU
• AG-J-97416
• AR-1I4834
• CTK5A1213
• diethyl(1-phenylpentyl)propanedioate
• NSC17498
• 5447-69-8
• NSC-17498
• DTXSID70280579
• DS-000440
•  

• Inchi： 1S/C18H26O4/c1-4-7-13-15(14-11-9-8-10-12-14)16(17(19)21-5-2)18(20)22-6-3/h8-12,15-16H,4-7,13H2,1-3H3
• InChI Key： KVRXSCFFVPWRKR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C(C1C=CC=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 306.18318
• Monoisotopic Mass: 306.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 3.70280